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Compound of Interest

Compound Name: Thallium-204

Cat. No.: B1237478

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear properties, production,
and experimental applications of Thallium-204 (TI-204). The information is intended for
students and professionals in nuclear physics and related fields, presenting core data in a
structured format with detailed experimental methodologies and visual representations of key

nuclear processes.

Core Nuclear Properties of Thallium-204

Thallium-204 is a synthetic radioisotope of thallium, notable for its relatively long half-life and
its dual decay modes. It is produced in a nuclear reactor through neutron activation of stable
thallium.[1]

General and Nuclear Data

The fundamental properties of the Thallium-204 nucleus are summarized in the table below.
This data is crucial for understanding its behavior in nuclear reactions and for its application in
various experimental setups.
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Property Value

Atomic Number (2) 81

Mass Number (A) 204

Neutron Number (N) 123

Isotopic Mass 203.9738634(12) u
Mass Excess -24.34609 MeV
Nuclear Binding Energy 1607.5247086 MeV
Spin and Parity 2-

Half-life 3.78 years

Radioactive Decay Data

Thallium-204 undergoes decay through two primary pathways: beta minus (3-) emission and
electron capture (EC). The dominant mode is beta decay to Lead-204 (Pb-204), with a smaller
fraction decaying by electron capture to Mercury-204 (Hg-204).[2][3]

Q-value (Decay

Decay Mode Branching Ratio Daughter Isotope

Energy)
Beta Minus (3-) 97.10% 204-Pb 0.764 MeV
Electron Capture (EC) 2.90% 204-Hg 0.347 MeV

Production of Thallium-204

The primary method for producing Thallium-204 is through neutron activation of the stable
isotope Thallium-203 (203-Tl), which has a natural abundance of 29.5%.[1] This process
typically occurs in a nuclear reactor where the target material is irradiated with thermal
neutrons. The relevant nuclear reaction is:

203-Tl+n - 204-Tl+y
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The cross-section for this neutron capture reaction is a critical parameter for determining the
production yield. The International Atomic Energy Agency (IAEA) provides a Reference Neutron
Activation Library (RNAL) which includes data for the TI-203(n,y)TI-204 reaction.

Experimental Protocols

Beta Spectroscopy of Thallium-204 using a Magnetic
Spectrometer

A fundamental experiment for nuclear physics students is the analysis of the beta decay
spectrum of Thallium-204. This can be achieved using a magnetic spectrometer to separate
the emitted beta particles based on their momentum.

Objective: To measure the energy spectrum of beta particles emitted from a TI-204 source and
to determine the Q-value of the decay.

Materials:

e Thallium-204 sealed source

o Magnetic spectrometer (with coils to generate a magnetic field)

o Geiger-Miller (GM) tube or a silicon detector

» High voltage power supply for the detector

o Preamplifier and amplifier

e Multichannel analyzer (MCA) or a counter connected to a computer
e Vacuum chamber (optional, to reduce beta particle scattering in air)
Methodology:

o Setup: Place the TI-204 source at the object position of the magnetic spectrometer. Position
the GM tube or silicon detector at the image position to detect the focused beta particles.
The spectrometer, source, and detector should ideally be in a vacuum chamber.
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e Magnetic Field Generation: Apply a current to the coils of the spectrometer to generate a
uniform magnetic field perpendicular to the path of the beta patrticles.

o Data Acquisition: For a given magnetic field strength, only beta particles with a specific
momentum will be focused onto the detector. Record the number of counts over a set period.

e Spectrum Measurement: Vary the magnetic field strength in steps. At each step, record the
corresponding current and the number of counts. The current is proportional to the magnetic
field strength, which in turn is proportional to the momentum of the detected beta particles.

o Data Analysis:

o Convert the magnetic field strength to the momentum and then to the kinetic energy of the
beta particles.

o Plot the number of counts versus the kinetic energy to obtain the beta spectrum.

o Construct a Kurie plot (a linearized representation of the beta spectrum) to determine the
endpoint energy, which corresponds to the Q-value of the decay.[4]

Experimental Setup Data Acquisition Data Analysis

: - at each step
r S GM Tube/Si Detector Vary Magnetic Field [——————"+| Record Counts Plot Beta Spectrum struc

Click to download full resolution via product page

Workflow for Beta Spectroscopy of Thallium-204.

Simultaneous Electron and Photon Spectroscopy with a
Si(Li) Detector

For a more comprehensive analysis of the decay products, a windowless Silicon (Lithium) Si(Li)
detector can be used. This setup allows for the simultaneous detection of the beta particles

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://blogs.hsc.edu/sciencejournal/wp-content/uploads/sites/6/2019/03/McDowell.pdf
https://www.benchchem.com/product/b1237478?utm_src=pdf-body-img
https://www.benchchem.com/product/b1237478?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

from the primary decay mode and the X-rays emitted as a result of the electron capture
process.

Objective: To simultaneously measure the energy spectra of electrons and photons emitted
from a TI-204 source.

Materials:

e Thallium-204 source

e Windowless Si(Li) detector

e Vacuum chamber

o Preamplifier and shaping amplifier
e Multichannel analyzer (MCA)

e Liquid nitrogen for detector cooling
Methodology:

e Setup: Mount the TI-204 source and the Si(Li) detector inside a vacuum chamber. The
absence of a window on the detector is crucial for allowing the low-energy beta particles to
reach the detector crystal.

e Cooling and Vacuum: Cool the Si(Li) detector with liquid nitrogen to reduce thermal noise.
Evacuate the chamber to a high vacuum to prevent contamination of the detector and
scattering of the emitted patrticles.

o Data Acquisition: Apply the appropriate bias voltage to the detector and acquire the energy
spectrum using the MCA. The spectrum will contain a continuous distribution from the beta
decay and characteristic X-ray peaks from the electron capture decay to Mercury-204.

o Calibration: Calibrate the energy spectrum using standard radioactive sources with well-
known gamma or X-ray energies.
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» Data Analysis: Analyze the continuous beta spectrum to determine its endpoint energy.
Identify and analyze the energies and intensities of the X-ray peaks to confirm the electron
capture decay branch.

Decay Scheme of Thallium-204

The decay of Thallium-204 proceeds via two distinct pathways to stable daughter nuclei. The
following diagram illustrates these decay modes.

204TI (Z=81, N=123)
Spin-Parity: 2-
Half-life: 3.78 y

B- (97.10%) EC (2.90%)
Q=0.764 MeV \Q =0.347 MeV

204Pb (Z=82, N=122) 204Hg (Z=80, N=124)
Stable Stable

Click to download full resolution via product page
Decay Scheme of Thallium-204.

Safety Considerations

Thallium-204 is a radioactive material and should be handled with appropriate safety
precautions to minimize radiation exposure.

o Shielding: The beta radiation from TI-204 can be effectively shielded with low-Z materials like
plastic or aluminum (approximately 1 mm). Bremsstrahlung (braking radiation) produced by
the beta particles interacting with shielding is a consideration, so high-Z materials like lead
should be used with caution as primary shielding for large activities.

e Handling: Use tongs and maintain a safe distance from unshielded sources. Wear
appropriate personal protective equipment (PPE), including disposable gloves, a lab coat,
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and safety glasses.

o Contamination Monitoring: Regularly monitor work surfaces and hands for contamination
using a suitable survey meter, such as a pancake GM probe.

o Dosimetry: Personnel handling TI-204 should wear whole-body and, if necessary, extremity
dosimeters to monitor their radiation dose.[5]

Applications

Due to its relatively long half-life and consistent beta emission, Thallium-204 has found use in
various industrial and research applications, including:

 Industrial Gauging: Measuring the thickness of materials such as paper, plastics, and sheet
metal.[2]

o Radioactive Tracers: In scientific research to trace the flow and distribution of substances.

e Calibration Sources: As a beta source for the calibration of radiation detection instruments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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